Cas no 918801-05-5 (1,4-Bis(4'-pyridylethynyl)durene)
918801-05-5 structure
Product name:1,4-Bis(4'-pyridylethynyl)durene
1,4-Bis(4'-pyridylethynyl)durene Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 4,4'-[(2,3,5,6-tetramethyl-1,4-phenylene)di-2,1-ethynediyl]bis-
- 4-[2-[2,3,5,6-tetramethyl-4-(2-pyridin-4-ylethynyl)phenyl]ethynyl]pyridine
- 4,4'-((2,3,5,6-Tetramethyl-1,4-phenylene)bis(ethyne-2,1-diyl))dipyridine
- F76453
- DTXSID00845150
- CS-0169811
- 4,4'-[(2,3,5,6-Tetramethyl-1,4-phenylene)di(ethyne-2,1-diyl)]dipyridine
- SCHEMBL21652624
- 918801-05-5
- BS-46018
- YSZC448
- 4-(2-{2,3,5,6-TETRAMETHYL-4-[2-(PYRIDIN-4-YL)ETHYNYL]PHENYL}ETHYNYL)PYRIDINE
- 1,4-Bis(4'-pyridylethynyl)durene
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- Inchi： InChI=1S/C24H20N2/c1-17-18(2)24(8-6-22-11-15-26-16-12-22)20(4)19(3)23(17)7-5-21-9-13-25-14-10-21/h9-16H,1-4H3
- InChI Key： IDJIUEOEJRHYRR-UHFFFAOYSA-N
- SMILES： CC1=C(C(=C(C(=C1C#CC2=CC=NC=C2)C)C)C#CC3=CC=NC=C3)C
Computed Properties
- Exact Mass: 336.162648646g/mol
- Monoisotopic Mass: 336.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8Ų
- XLogP3: 5.3
1,4-Bis(4'-pyridylethynyl)durene Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1228553-1g |
4,4'-((2,3,5,6-Tetramethyl-1,4-phenylene)bis(ethyne-2,1-diyl))dipyridine |
918801-05-5 | 95% | 1g |
$400 | 2024-06-03 | |
| Ambeed | A1195845-100mg |
4,4'-((2,3,5,6-Tetramethyl-1,4-phenylene)bis(ethyne-2,1-diyl))dipyridine |
918801-05-5 | 98% | 100mg |
$71.0 | 2023-09-01 | |
| Chemenu | CM542095-250mg |
4,4'-((2,3,5,6-Tetramethyl-1,4-phenylene)bis(ethyne-2,1-diyl))dipyridine |
918801-05-5 | 95%+ | 250mg |
$142 | 2024-07-20 | |
| Aaron | AR01J4DP-250mg |
Pyridine, 4,4'-[(2,3,5,6-tetramethyl-1,4-phenylene)di-2,1-ethynediyl]bis- |
918801-05-5 | 98% | 250mg |
$459.00 | 2025-02-12 | |
| Aaron | AR01J4DP-1g |
Pyridine, 4,4'-[(2,3,5,6-tetramethyl-1,4-phenylene)di-2,1-ethynediyl]bis- |
918801-05-5 | 98% | 1g |
$1112.00 | 2025-02-12 | |
| TRC | B918801-500mg |
1,4-Bis(4'-pyridylethynyl)durene |
918801-05-5 | 500mg |
$ 345.00 | 2023-04-18 | ||
| TRC | B918801-100mg |
1,4-Bis(4'-pyridylethynyl)durene |
918801-05-5 | 100mg |
$ 92.00 | 2023-04-18 | ||
| TRC | B918801-1mg |
1,4-Bis(4'-pyridylethynyl)durene |
918801-05-5 | 1mg |
$ 540.00 | 2023-04-18 | ||
| Chemenu | CM542095-1g |
4,4'-((2,3,5,6-Tetramethyl-1,4-phenylene)bis(ethyne-2,1-diyl))dipyridine |
918801-05-5 | 95%+ | 1g |
$356 | 2024-07-20 | |
| Chemenu | CM542095-100mg |
4,4'-((2,3,5,6-Tetramethyl-1,4-phenylene)bis(ethyne-2,1-diyl))dipyridine |
918801-05-5 | 95%+ | 100mg |
$85 | 2024-07-20 |
1,4-Bis(4'-pyridylethynyl)durene Related Literature
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1. Book reviews
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Lingling Wang,Ming Lu,Mei Yi,Lijun Chen,Jian Shen,Zhong Li,Lei Li,Ye Yang,Jianping Zhang,Yuan Li RSC Adv., 2015,5, 52952-52957
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3. Book reviews
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4. Characterization of coal-based fulvic acid and the construction of a fulvic acid molecular model†Guan-qun Gong,Xin Yuan,Ying-jie Zhang,Ya-jun Li,Wei-xin Liu,Ming Wang,Yu-feng Zhao,Liang-wei Xu RSC Adv., 2020,10, 5468-5477
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Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:918801-05-5)1,4-Bis(4'-pyridylethynyl)durene
Purity:99%
Quantity:1g
Price ($):267.0